Cas no 127169-00-0 ((2-Benzylisoindolin-4-yl)methanamine)

(2-Benzylisoindolin-4-yl)methanamine Properties

Names and Identifiers

• (2-Benzylisoindolin-4-yl)methanamine
• 1H-Isoindole-4-methanamine, 2,3-dihydro-2-(phenylmethyl)-
• N-Boc-(2-Benzylisoindolin-4-yl)methanamine
• (2-benzyl-1,3-dihydroisoindol-4-yl)methanamine
• 2-Benzyl-4-(N-Boc-N-MethylaMino)-isoindoline
• tert-butyl (2-benzylisoindolin-4-yl)MethylcarbaMate
• C13553
• SCHEMBL9757228
• FT-0685591
• A15183
• 1-(2-Benzyl-2,3-dihydro-1H-isoindol-4-yl)methanamine
• SB64387
• 127169-00-0
• DTXSID50600392
• AKOS015920358
• (2-BENZYLISOINDOLIN-4-YL)METHANAMINE
• N-BOC-(2-Benzylisoindolin-4-yl)MethanaMine
• +Expand

• MDL： MFCD09878722
• InChIKey： UXAZXMXGESTEHL-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H18N2/c17-9-14-7-4-8-15-11-18(12-16(14)15)10-13-5-2-1-3-6-13/h1-8H,9-12,17H2
• SMILES： C1=CC=C(C=C1)CN2CC3=CC=CC(=C3C2)CN

Computed Properties

• Exact Mass: 238.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.147
• Heavy Atom Count: 18
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• LogP: 3.29930
• PSA: 29.26000
• Refractive Index: 1.641
• Boiling Point: 359°Cat760mmHg
• Flash Point: 155.2°C
• Density: 1.146

(2-Benzylisoindolin-4-yl)methanamine Security Information

(2-Benzylisoindolin-4-yl)methanamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%